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Compound of Interest

Compound Name: Ammonium acetate-d7

CAS No.: 194787-05-8

Cat. No.: B1143208 Get Quote

Executive Summary
Ammonium acetate-d7 (

) represents a critical reagent in the arsenal of structural biology and metabolomics. Unlike its
non-deuterated counterpart, this fully deuterated salt serves a dual purpose: it acts as a volatile
buffer compatible with mass spectrometry (MS) while remaining electromagnetically "silent" in
proton nuclear magnetic resonance (

-NMR) spectroscopy. This guide details the physicochemical properties, specific handling
protocols, and experimental workflows for deploying ammonium acetate-d7 in high-sensitivity
analytical pipelines.

Part 1: Chemical Profile & Structural Integrity
Ammonium acetate-d7 is the fully deuterated isotopologue of ammonium acetate.[1][2] Its

utility stems from the substitution of all seven hydrogen atoms with deuterium (

), shifting its molecular weight and eliminating proton signals that would otherwise obscure
analyte peaks in NMR.

Chemical Structure Visualization
The following diagram illustrates the ionic association between the perdeuterated ammonium

cation and the perdeuterated acetate anion.
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Figure 1: Ionic assembly of Ammonium Acetate-d7.[2][3] The fully deuterated components

prevent 1H-NMR signal interference.

Physicochemical Properties Table[4][5][6][7]
Property Specification Technical Note

CAS Number 194787-05-8
Specific to the fully deuterated

form.

Formula Linear:

Molecular Weight 84.13 g/mol
Mass shift of +7 Da vs. natural

abundance (77.08 g/mol ).

Isotopic Purity atom D
Critical for minimizing residual

solvent peaks in NMR.

Appearance White crystalline solid
Highly hygroscopic;

deliquescent in moist air.[4]

Solubility

High in

,

, MeOH

Solvates endothermically.[4]

Melting Point 110–112 °C (dec.)[1][3]
Decomposes before melting if

not sealed; sublimes.
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Part 2: Critical Application – NMR Spectroscopy
The Mechanism of "Silence"
In biological NMR (e.g., protein structure determination), standard buffers like HEPES or Tris

contain non-exchangeable protons that generate massive signals, obscuring the protein's

resonances. Ammonium acetate-d7 is invisible in

-NMR because the deuterium nucleus (

) resonates at a vastly different frequency (approx. 6.5x lower) than the proton (

).

Protocol: Preparation of "Silent" NMR Buffer (pH 7.0)
Objective: Prepare 50 mL of 50 mM Ammonium Acetate-d7 buffer in

with pD adjusted for protein stability.

Reagents:

Ammonium acetate-d7 (CAS 194787-05-8)[1][2][3][5][6]

Deuterium oxide (

, 99.9% D)

Deuterated Acetic Acid (

) or Deuterated Ammonia (

) for pH adjustment.

Step-by-Step Workflow:

Environment Control: Perform weighing in a glove box or low-humidity environment.

Ammonium acetate-d7 is hygroscopic; absorption of atmospheric

introduces proton contamination (

peak).
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Gravimetric Addition:

Target Molarity: 50 mM

Volume: 50 mL

Calculation:

Weigh 210.3 mg of ammonium acetate-d7 into a clean, dry vial.

Solvation: Add 40 mL of

. Swirl gently to dissolve. Do not vortex vigorously to avoid introducing atmospheric moisture.

pD Adjustment (The Isotope Effect):

Crucial Insight: pH meters measure activity of

. In

, the reading (

) must be corrected to obtain

.

Formula:

To achieve a physiological pD of 7.0, adjust the solution until the pH meter reads 6.6.

Use

(acid) or

(base) to adjust. Never use HCl or NaOH, as they introduce

or non-volatile ions.

Final Volume: Top up to 50 mL with

.
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Filtration: Pass through a 0.22

filter (pre-rinsed with

) into the final NMR tube or storage vessel.

Part 3: Critical Application – Mass Spectrometry
(LC-MS)
Volatility and Ionization
In LC-MS, non-volatile salts (NaCl, Phosphate) crystallize in the electrospray source,

suppressing ionization and clogging the instrument. Ammonium acetate (and its d7 variant) is

"volatile," meaning it dissociates into ammonia and acetic acid gases during the desolvation

process, leaving the analyte ions free.

Why d7 in MS?

Internal Standards: Used in isotope dilution workflows to quantify acetate or ammonium

metabolic flux.

Background Reduction: In complex metabolomics, d7-acetate shifts background noise away

from the m/z of natural metabolites.

Workflow: LC-MS Mobile Phase Preparation
The following diagram outlines the decision logic for using Ammonium Acetate-d7 in a

proteomics/metabolomics workflow.
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Figure 2: Logic flow for selecting Ammonium Acetate-d7 in Mass Spectrometry to prevent

source contamination.

Part 4: Advanced Topic – Isotope Effects on
Buffering
When transitioning from

to

, the acid dissociation constant (

) changes due to the Deuterium Isotope Effect. The bond strength of
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is higher than

due to the lower zero-point energy of deuterium.

Acidity Shift: Deuterated acids are generally weaker than their protonated congeners.

Ammonium Acetate Specifics:

of Acetic Acid (

): ~4.76

of Acetic Acid-d (

): ~5.25 (

)

of Ammonium (

): ~9.25

of Ammonium-d4 (

): ~9.70

Implication: A buffer prepared at a specific pH reading in water will have a different buffering

range in

. Researchers must account for this +0.4 to +0.5 unit shift when designing experiments that are
pH-sensitive, such as protein folding studies.

Part 5: Handling & Storage (Self-Validating Safety)
Ammonium acetate-d7 is chemically stable but physically vulnerable to isotopic exchange.

Hygroscopicity: The salt will absorb atmospheric moisture (

).

Consequence: Formation of
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and

isotopologues, ruining NMR silence.

Validation: If the solid clumps or looks "wet," it has been compromised.

Storage Protocol:

Store in a desiccator at Room Temperature (RT).

Keep container tightly parafilmed.

Ideally, handle inside a glove box with a nitrogen atmosphere.

Disposal: Dilute with excess water and flush down the drain (check local regulations for

ammonium salts), or dispose of as chemical waste if mixed with organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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